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Compound of Interest

Compound Name: BMS-690514

Cat. No.: B1684447 Get Quote

Technical Support Center: BMS-690514
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and use of BMS-690514
to minimize degradation and ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is BMS-690514 and what are its primary targets?

BMS-690514 is a potent, orally bioavailable small molecule inhibitor that targets multiple

receptor tyrosine kinases. Its primary targets include the human epidermal growth factor

receptor (HER) family (EGFR/HER1, HER2, HER4) and vascular endothelial growth factor

receptors (VEGFRs) 1, 2, and 3. By inhibiting these pathways, BMS-690514 can interfere with

tumor cell proliferation, angiogenesis, and survival.

Q2: What are the basic physicochemical properties of BMS-690514?

Understanding the fundamental properties of BMS-690514 is crucial for its proper handling and

use in experiments. Key physicochemical data are summarized in the table below.
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Property Value Source

Molecular Formula C₁₉H₂₄N₆O₂ [1]

Molecular Weight 368.43 g/mol [1]

Predicted Water Solubility 0.306 mg/mL [2]

pKa (Strongest Basic) 9.51 [2]

pKa (Strongest Acidic) 14.09 [2]

LogP ~1 [2]

Q3: How should I store the solid (powder) form of BMS-690514?

For optimal stability, the solid form of BMS-690514 should be stored under the following

conditions:

Short-term (days to weeks): Store at 0 - 4°C in a dry, dark environment.

Long-term (months to years): Store at -20°C in a dry, dark environment.

It is also recommended to store the compound in a tightly sealed container to protect it from

moisture, as some compounds can be hygroscopic.

Q4: What is the recommended solvent for preparing BMS-690514 stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock

solutions of BMS-690514.[3] It is advisable to use anhydrous or high-purity DMSO to minimize

the introduction of water, which could potentially accelerate degradation.

Q5: How should I store BMS-690514 stock solutions?

Once dissolved in DMSO, stock solutions should be aliquoted into single-use volumes to avoid

repeated freeze-thaw cycles.[4][5] These aliquots should be stored at -20°C or -80°C.[4][5] A

general guideline for storing solutions is:

-80°C: Up to 6 months
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-20°C: Up to 1 month[5]

Troubleshooting Guide: Degradation and Stability
While specific forced degradation studies on BMS-690514 are not publicly available, data from

structurally related heterocyclic compounds suggest potential areas of instability. Studies on

similar pyrrolo-pyridine derivatives have shown them to be photolabile and susceptible to

degradation in both alkaline and acidic conditions, while remaining relatively stable at a neutral

pH.
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Issue Potential Cause Recommended Solution

Loss of compound activity over

time in prepared aqueous

solutions.

Hydrolysis. The pyrrolotriazine

core may be susceptible to

hydrolysis, particularly in acidic

or basic aqueous solutions.

- Prepare fresh aqueous

solutions for each experiment

from a frozen DMSO stock. - If

solutions must be stored, use

a neutral pH buffer (pH 7.0-

7.4) and store at 4°C for no

more than 24 hours. - Avoid

highly acidic or alkaline

buffers.

Inconsistent results between

experiments, especially when

performed on different days.

Photodegradation. Exposure to

light, particularly UV light, can

degrade light-sensitive

compounds.

- Protect solid compound and

solutions from light at all times

by using amber vials or by

wrapping containers in

aluminum foil. - Minimize

exposure to ambient light

during experimental

procedures.

Precipitation of the compound

when diluting from DMSO

stock into aqueous media.

Low aqueous solubility. BMS-

690514 has low water

solubility.[2] Adding a

concentrated DMSO stock

directly to an aqueous buffer

can cause the compound to

precipitate.

- Perform serial dilutions of the

DMSO stock in DMSO first to a

lower concentration before the

final dilution into your aqueous

experimental medium. -

Ensure the final concentration

of DMSO in the assay is low

(typically <0.5%) to avoid

solvent effects on cells and to

maintain solubility.[5] - Vortex

or sonicate briefly after the

final dilution to ensure the

compound is fully dissolved.

Gradual loss of potency of

DMSO stock solution.

Improper storage or water

contamination. Repeated

freeze-thaw cycles can

degrade the compound. Water

- Aliquot stock solutions into

single-use volumes to avoid

freeze-thaw cycles.[4] - Use

anhydrous, high-purity DMSO
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absorbed by DMSO can lead

to hydrolysis over time.

for preparing stock solutions. -

Ensure vials are tightly sealed

to prevent moisture absorption.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Equilibrate: Allow the vial of solid BMS-690514 to warm to room temperature before opening

to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of BMS-690514 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.684 mg of BMS-690514 (Molecular Weight = 368.43 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Solubilize: Vortex the solution gently or sonicate in a water bath for a few minutes until the

compound is completely dissolved. Visually inspect the solution to ensure there are no

visible particles.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in amber or

light-protected tubes. Store the aliquots at -20°C or -80°C.

General Protocol for Treating Cells in Culture
Thaw Stock Solution: Thaw a single aliquot of the BMS-690514 DMSO stock solution at

room temperature.

Prepare Intermediate Dilutions (if necessary): If a large dilution is required, perform an

intermediate dilution of the DMSO stock into sterile cell culture medium or a neutral buffer

(like PBS, pH 7.4).

Final Dilution: Add the required volume of the stock or intermediate dilution to the cell culture

medium to achieve the desired final concentration. The final concentration of DMSO should

typically not exceed 0.5% to avoid solvent toxicity.
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Control Group: Prepare a vehicle control by adding the same final concentration of DMSO

(without the compound) to the cell culture medium of a separate set of cells.

Incubate: Gently mix the medium and incubate the cells for the desired experimental

duration.

Visualizations
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Caption: Inhibition of HER and VEGFR signaling pathways by BMS-690514.

Experimental Workflow for BMS-690514 Use
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Caption: Recommended workflow for preparing and using BMS-690514 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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